Cas no 428871-08-3 (3-Ethyl-3-hydroxypentyl methanesulfonate)

• Product Name: 3-Ethyl-3-hydroxypentyl methanesulfonate
• CAS No: 428871-08-3
• MF: C₈H₁₈O₄S
• MW: 210.291121959686
• CID: 324509
• PubChem ID: 22272963
• Update Time: 2025-04-19

3-Ethyl-3-hydroxypentyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-3-hydroxypentyl methanesulfonate
• (3-ethyl-3-hydroxypentyl) methanesulfonate
• 1,3-Pentanediol, 3-ethyl-, 1-methanesulfonate
• 3-Ethyl-3-hydroxypentylmethansulfonat
• FT-0646220
• DTXSID90624153
• A826051
• 1,3-Pentanediol,3-ethyl-,1-methanesulfonate
• 428871-08-3
• SCHEMBL6484013
• AKOS015950953

• Inchi： 1S/C8H18O4S/c1-4-8(9,5-2)6-7-12-13(3,10)11/h9H,4-7H2,1-3H3
• InChI Key： UTRJRIIRRBWEMQ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCC(CC)(CC)O

Computed Properties

• Exact Mass: 210.09300
• Monoisotopic Mass: 210.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72A^2
• XLogP3: 1

Experimental Properties

• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 358.837°C at 760 mmHg
• Flash Point: 170.819°C
• Refractive Index: 1.464
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 71.98000
• LogP: 1.98460